Cas no 868965-13-3 (ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure

868965-13-3 structure

Product Name:ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No:868965-13-3

MF:C₁₉H₂₅N₃O₅S

MW:407.483903646469

CID:6285412

PubChem ID:7190225

Update Time:2024-01-06

ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- ethyl 2-[[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- AKOS024612403
- SR-01000016230-1
- SR-01000016230
- 868965-13-3
- ethyl 2-(2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- F1827-0065
- ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Inchi： 1S/C19H25N3O5S/c1-3-21-9-10-22(18(25)17(21)24)11-14(23)20-16-15(19(26)27-4-2)12-7-5-6-8-13(12)28-16/h3-11H2,1-2H3,(H,20,23)
- InChI Key： GNNKYEMAAYHWAC-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(CN1C(C(N(CC)CC1)=O)=O)=O

Computed Properties

Exact Mass: 407.15149208g/mol
Monoisotopic Mass: 407.15149208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 643
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 124Å²

ethyl 2-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1827-0065-2μmol	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1827-0065-5μmol	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1827-0065-10μmol	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1827-0065-20μmol	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1827-0065-1mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1827-0065-2mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1827-0065-3mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1827-0065-4mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1827-0065-5mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1827-0065-10mg	ethyl 2-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	868965-13-3	90%+	10mg	$79.0	2023-05-17